Cas no 1188-01-8 (DL-Alanyl-glycine)

DL-Alanyl-glycine is a dipeptide composed of alanine and glycine, serving as a versatile building block in peptide synthesis and biochemical research. Its balanced hydrophilicity and structural simplicity make it useful for studying peptide interactions, enzyme substrates, and transport mechanisms. The racemic DL-form provides flexibility in chiral studies, while its stability under physiological conditions ensures reliable performance in experimental applications. This compound is particularly valuable in pharmaceutical research for mimicking natural peptide bonds and probing metabolic pathways. Its high purity and well-characterized properties facilitate reproducible results in analytical and preparative workflows. DL-Alanyl-glycine is commonly employed as a reference standard in chromatography and spectrometry due to its predictable behavior.

DL-Alanyl-glycine structure

Product Name:DL-Alanyl-glycine

CAS No:1188-01-8

MF:C₅H₁₀N₂O₃

MW:146.144501209259

MDL:MFCD00066043

CID:229386

PubChem ID:87561865

Update Time:2025-05-23

DL-Alanyl-glycine Chemical and Physical Properties

Names and Identifiers

- Glycine, alanyl-
- Glycine, N-DL-alanyl-
- DL-Alanylglycine
- DL-Ala-Gly-OH
- DL-Alanyl-Glycine
- H-DL-Ala-Gly-OH
- Alanylglycine
- Glycine, N-D-alanyl-
- alanylglycin
- (2-aminopropanamido)acetic acid
- H-Ala-Gly-OH
- EINECS 211-699-9
- T70131
- AKOS009157735
- ((2-aminopropanoyl)amino)acetic acid, AldrichCPR
- 1188-01-8
- FT-0633435
- N-(2-Amino-1-hydroxypropylidene)glycine
- FT-0772435
- CS-0313735
- [(2-Aminopropanoyl)amino]acetic acid #
- AS-61571
- UNII-QXQ6Y9X6ZS
- [(2-ammoniopropanoyl)amino]acetate
- A0183
- DL-ALA-GLY
- 1H-Imidazole, 2-(3-bromophenyl)-5-(trifluoromethyl)-
- N-L-Alanylglycine
- L-.alpha.-Alanylglycine
- MFCD00066043
- NSC522809
- SCHEMBL1329382
- 2-(2-aminopropanoylamino)acetic acid
- 2-(2-aminopropanamido)acetic acid
- CXISPYVYMQWFLE-UHFFFAOYSA-N
- DTXSID10922784
- N-DL-Alanylglycine
- Glycine, N-L-alanyl-
- NSC 89597
- NSC-522809
- NSC89597
- Glycine,alanyl-
- NSC-89597
- QXQ6Y9X6ZS
- FT-0696805
- ALBB-032240
- DB-015112
- DL-Alanyl-glycine
- MDL： MFCD00066043
- Inchi： 1S/C5H10N2O3/c1-3(6)5(10)7-2-4(8)9/h3H,2,6H2,1H3,(H,7,10)(H,8,9)
- InChI Key： CXISPYVYMQWFLE-UHFFFAOYSA-N
- SMILES： O=C(C(C)N)NCC(=O)O

Computed Properties

Exact Mass: 146.0692
Monoisotopic Mass: 146.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -3.7
Topological Polar Surface Area: 92.4Å²

Experimental Properties

Color/Form: Needle like crystals.
Density: 1.3394 (rough estimate)
Melting Point: 225 °C
Boiling Point: 265.74°C (rough estimate)
Refractive Index: 1.4954 (estimate)
Water Partition Coefficient: almost transparency
PSA: 92.42
Solubility: Soluble in water, insoluble in ethanol and ether.

DL-Alanyl-glycine Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

DL-Alanyl-glycine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D525398-50mg	DL-Alanyl-glycine	1188-01-8		50mg	$ 50.00	2022-06-05
TRC	D525398-100mg	DL-Alanyl-glycine	1188-01-8		100mg	$ 65.00	2022-06-05
TRC	D525398-500mg	DL-Alanyl-glycine	1188-01-8		500mg	$ 95.00	2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D299795-250mg	DL-Alanyl-glycine	1188-01-8	98%	250mg	¥298.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D299795-1g	DL-Alanyl-glycine	1188-01-8	98%	1g	¥343.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D859053-1g	DL-Alanyl-Glycine	1188-01-8	≥98%	1g	￥265.50	2022-01-14
abcr	AB135913-1 g	DL-Alanyl-glycine, 98% (H-DL-Ala-Gly-OH); .	1188-01-8	98%	1g	€193.30	2023-05-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A0183-1G	DL-Alanylglycine	1188-01-8	>98.0%(T)(HPLC)	1g	¥300.00	2024-04-18
Chemenu	CM295108-10g	2-(2-Aminopropanamido)acetic acid	1188-01-8	95%	10g	$356	2022-06-14
Chemenu	CM295108-10g	2-(2-Aminopropanamido)acetic acid	1188-01-8	95%	10g	$356	2021-06-09

DL-Alanyl-glycine Related Literature

1. 386. Peptides. Part II. Selective degradation by removal of the terminal amino-acid bearing a free amino-group. The use of alkyl alkoxydithioformates (dialkyl xanthates)

G. W. Kenner,H. G. Khorana J. Chem. Soc. 1952 2076
2. Polypeptides with a known repeating sequence of amino-acids. Synthesis of poly-(L-lysyl-L-alanylglycine) hydrobromide

Brian J. Johnson J. Chem. Soc. C 1968 3008
3. 679. The synthesis of simple peptides from anhydro-N-carboxyamino-acids

J. Leggett Bailey J. Chem. Soc. 1950 3461
4. 387. Peptides. Part III. Selective degradation from the carboxyl end. The use of carbodi-imides

H. G. Khorana J. Chem. Soc. 1952 2081
5. Polypeptides with a known repeating sequence of amino-acids. Synthesis of poly-(α- and γ-L-glutamyl-L-alanylglycine)

Brian J. Johnson J. Chem. Soc. C 1967 2638